
Personal protective equipment for handling 2-
Fluoro-4-hydroxybenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Fluoro-4-hydroxybenzaldehyde

Cat. No.: B1296990 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-4-
hydroxybenzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Fluoro-4-hydroxybenzaldehyde (CAS No: 348-27-6). It is

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Chemical Identifier and Hazard Information

Chemical Name: 2-Fluoro-4-hydroxybenzaldehyde

Molecular Formula: C₇H₅FO₂

Molecular Weight: 140.11 g/mol

Appearance: Cream or pink to gray powder[1]

Hazards:

Causes skin irritation (H315)[2][3]

Causes serious eye irritation (H319)[2][3]

May cause respiratory irritation (H335)[2][3][4]
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Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure. The following table summarizes the required

equipment.

Body Part Recommended Protection Specifications

Eyes/Face
Safety glasses with side-

shields or chemical goggles.

Must conform to EN166 (EU)

or be NIOSH (US) approved.

[4][5]

Skin
Chemical-resistant gloves

(e.g., Nitrile rubber).

Inspect gloves for integrity

before each use.[5]

Protective clothing (e.g., lab

coat, chemical-resistant

apron).

To prevent skin contact.[4][5]

Respiratory

Not required for small

quantities in well-ventilated

areas.

For situations with potential for

dust or aerosol generation, a

NIOSH-approved N95 (or

equivalent) particulate

respirator is recommended.

For large-scale operations or

emergencies, a self-contained

breathing apparatus (SCBA)

may be necessary.[5]

First Aid Measures

Immediate action is crucial in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air and keep

them comfortable for breathing. If the person

feels unwell, seek medical attention.[4][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[6][7] If skin irritation occurs,

seek medical advice.[4] Contaminated clothing

should be removed and washed before reuse.[4]

Eye Contact

Rinse cautiously with water for several minutes.

[4][6] If contact lenses are present, remove them

if it is easy to do so and continue rinsing.[4][6] If

eye irritation persists, get medical attention.[6]

Ingestion

Clean the mouth with water and then drink

plenty of water.[6][8] Seek medical attention if

symptoms occur.[6][8]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and compliance.

Step-by-Step Handling Protocol

Engineering Controls: Always handle 2-Fluoro-4-hydroxybenzaldehyde in a well-ventilated

area, preferably within a certified chemical fume hood.[5] Ensure that eyewash stations and

safety showers are readily accessible.[5][6]

Pre-Handling: Before starting work, ensure all necessary PPE is available and in good

condition. Review the Safety Data Sheet (SDS).

During Handling: Avoid generating dust.[4] Do not eat, drink, or smoke in the handling area.

[4] Keep the container tightly closed when not in use.[4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4] Clean the work area and decontaminate any equipment used. Dispose of

contaminated disposable PPE as hazardous waste.[5]
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Storage: Store the chemical in a cool, dry, and well-ventilated place.[3][4] Keep the container

tightly sealed.[3][4]

Spill and Waste Disposal Plan

Minor Spills: For dry spills, carefully sweep up the material, avoiding dust generation, and

place it in a sealed, labeled container for disposal.[4] The spill area should then be washed

with large amounts of water.[4]

Waste Classification: Waste containing 2-Fluoro-4-hydroxybenzaldehyde should be

treated as hazardous waste.

Disposal of Unused Product: Unused and non-recyclable 2-Fluoro-4-
hydroxybenzaldehyde must be collected for disposal by a licensed waste disposal

company.[5] Do not dispose of it down the drain.[5]

Container Disposal: Empty containers should be handled as the product itself and disposed

of through an approved waste disposal plant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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